Cas no 1249347-56-5 (2-[3-(hydroxymethyl)pyrrolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1249347-56-5
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5557437
• Update Time: 2025-10-21

2-[3-(hydroxymethyl)pyrrolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetamide, 3-(hydroxymethyl)-N-2-thiazolyl-
• 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-n-(1,3-thiazol-2-yl)acetamide
• 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C10H15N3O2S/c14-7-8-1-3-13(5-8)6-9(15)12-10-11-2-4-16-10/h2,4,8,14H,1,3,5-7H2,(H,11,12,15)
• InChI Key： BHHFYZKZCRZXID-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=NC=CS2)=O)CCC(CO)C1

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• pka: 6.76±0.50(Predicted)

Additional information on 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide

Comprehensive Overview of 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1249347-56-5)

2-[3-(hydroxymethyl)pyrrolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1249347-56-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound combines a pyrrolidine ring with a hydroxymethyl substituent and an acetamide linkage to a thiazole moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and kinase modulators, which are critical in targeting various disease pathways.

The hydroxymethylpyrrolidine segment of this compound is a key structural motif found in many bioactive molecules, contributing to enhanced solubility and binding affinity. Meanwhile, the thiazol-2-ylacetamide group is known for its prevalence in antimicrobial and anti-inflammatory agents. This dual functionality positions CAS No. 1249347-56-5 as a promising candidate for further exploration in medicinal chemistry and drug design. Recent studies have highlighted its potential in addressing neurodegenerative disorders and metabolic diseases, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide can be prepared through multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its purity and stability are crucial for reproducibility in research, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. The compound’s logP and hydrogen bonding capacity further underscore its suitability for bioavailability optimization in drug formulations.

In the context of AI-driven drug discovery, CAS No. 1249347-56-5 has been featured in computational studies predicting its interactions with protein targets. This aligns with growing interest in machine learning applications for virtual screening and molecular docking. Additionally, its structural resemblance to FDA-approved drugs with thiazole cores has spurred investigations into repurposing strategies for orphan diseases and rare genetic conditions.

Environmental and green chemistry considerations are also relevant for this compound. Researchers are exploring solvent-free synthesis and catalytic methods to minimize waste, reflecting broader industry shifts toward sustainable practices. Its biodegradability and eco-toxicity profile remain areas of active study, particularly given the rising demand for environmentally benign pharmaceuticals.

For suppliers and manufacturers, 2-[3-(hydroxymethyl)pyrrolidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide represents a niche but growing market segment. Quality control protocols, including chiral purity assurance and residual solvent analysis, are critical to meet regulatory standards such as ICH guidelines. The compound’s patent landscape and intellectual property status are additional factors influencing its commercial viability.

In summary, CAS No. 1249347-56-5 exemplifies the intersection of structural innovation and therapeutic potential. Its applications span drug development, computational biology, and sustainable chemistry, making it a compound of multidisciplinary interest. As research advances, its role in addressing unmet medical needs and biotechnological breakthroughs will likely expand.